Cas no 2580128-44-3 (rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate)

• Product Name: rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate
• CAS No: 2580128-44-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5659158
• PubChem ID: 165887998
• Update Time: 2025-07-15

rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732768
• rac-methyl (1S)-2-[(1r,3r)-3-aminocyclobutyl]cyclopropane-1-carboxylate
• 2580128-44-3
• rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-4-7(8)5-2-6(10)3-5/h5-8H,2-4,10H2,1H3/t5?,6?,7?,8-/m1/s1
• InChI Key： QXIWHDYUVHFIRN-ZKBGSAEASA-N
• SMILES： O(C)C([C@@H]1CC1C1CC(C1)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate

Recent Advances in the Study of rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate (CAS: 2580128-44-3)

The compound rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate (CAS: 2580128-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of the compound. This advancement is crucial for scaling up production and ensuring the consistency of pharmacological studies. The study also highlighted the importance of the cyclopropane ring in enhancing the compound's metabolic stability, a critical factor in drug development.

Pharmacological evaluations of rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies demonstrated its affinity for GABA_A receptors, suggesting possible applications in the treatment of anxiety and epilepsy. Furthermore, the compound's ability to cross the blood-brain barrier efficiently was confirmed, underscoring its suitability for central nervous system (CNS) targeting. These findings were corroborated by a recent preclinical trial, which reported significant anxiolytic effects in rodent models without the sedative side effects commonly associated with traditional GABAergic drugs.

Another groundbreaking study explored the compound's potential in oncology. Researchers found that rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 gene. The mechanism appears to involve the induction of apoptosis through mitochondrial pathways, as evidenced by increased caspase-3 activity and cytochrome c release. These results position the compound as a promising candidate for further investigation in targeted cancer therapies.

In addition to its therapeutic potential, recent research has also addressed the safety profile of rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate. Toxicological studies in animal models indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, researchers noted the need for further long-term studies to fully assess its pharmacokinetic and pharmacodynamic properties. These findings are critical for advancing the compound into clinical trials and ensuring its viability as a future therapeutic agent.

In conclusion, the latest research on rac-methyl (1S)-2-(1r,3r)-3-aminocyclobutylcyclopropane-1-carboxylate (CAS: 2580128-44-3) highlights its multifaceted potential in both CNS disorders and oncology. The advancements in synthetic methodologies, coupled with promising pharmacological data, underscore the compound's significance in contemporary drug discovery. Future studies should focus on elucidating its precise mechanisms of action and exploring its efficacy in human clinical trials. The continued investigation of this compound holds great promise for addressing unmet medical needs in various therapeutic areas.